Cas no 864754-25-6 (Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 864754-25-6
• MF: C₁₉H₂₃BN₂O₃
• MW: 338.208524942398
• CID: 718697
• PubChem ID: 17999189
• Update Time: 2025-05-21

Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-PYRIDIN-4-YLMETHYL-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-BENZAMIDE
• AB25647
• N-[(Pyridin-4-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• DTXSID80592256
• N-(4-Pyridinylmethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzamide
• 864754-25-6
• N-(4-Pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N-(pyridin-4-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• A1-06027
• CS-0177654

• Inchi： 1S/C19H23BN2O3/c1-18(2)19(3,4)25-20(24-18)16-7-5-15(6-8-16)17(23)22-13-14-9-11-21-12-10-14/h5-12H,13H2,1-4H3,(H,22,23)
• InChI Key： DDBHWKCYJNXKNG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(NCC3C=CN=CC=3)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 338.1801728g/mol
• Monoisotopic Mass: 338.1801728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 534.0±40.0 °C at 760 mmHg
• Flash Point: 276.7±27.3 °C
• PSA: 60.45000
• LogP: 2.70170
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Comprehensive Overview of Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 864754-25-6)

The compound Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 864754-25-6) is a boronic acid derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. This reaction is pivotal in constructing carbon-carbon bonds, a cornerstone in drug discovery and material science.

In recent years, the demand for boronic acid derivatives has surged due to their role in developing targeted therapies and small-molecule inhibitors. The pyridinylmethyl moiety in this compound enhances its solubility and bioavailability, making it a subject of interest in medicinal chemistry. Researchers often query "applications of boronic esters in drug design" or "Suzuki coupling reagents," highlighting the relevance of this compound in contemporary scientific discourse.

The Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is also explored in the context of proteasome inhibitors and kinase inhibitors, areas garnering attention in oncology research. Its potential to modulate protein-protein interactions aligns with the growing trend of precision medicine, a hot topic in 2024. Searches like "boron-based therapeutics" or "next-generation coupling reagents" reflect the compound's intersection with cutting-edge science.

From a synthetic perspective, the stability of the dioxaborolane ring under various conditions is a frequently discussed feature. This stability is crucial for storage and handling, addressing common concerns in laboratory settings. Queries such as "handling boronic acid esters" or "shelf-life of Suzuki reagents" underscore the practical importance of this compound.

In summary, Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 864754-25-6) is a versatile building block with broad applicability in organic and medicinal chemistry. Its alignment with trending research areas ensures its continued relevance in scientific literature and industrial applications.